Cas no 93045-03-5 (Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)-)

Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)- structure
93045-03-5 structure
Product name:Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)-
CAS No:93045-03-5
MF:C14H16N2
MW:212.290243148804
CID:752876
PubChem ID:127259557

Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, (1,3-dihydro-1,3,3,5-tetramethyl-2H-indol-2-ylidene)-
    • 2-(1,3,3,5-tetramethylindol-2-ylidene)acetonitrile
    • 93045-03-5
    • 2-(1,3,3,5-Tetramethylindolin-2-ylidene)acetonitrile
    • Inchi: InChI=1S/C14H16N2/c1-10-5-6-12-11(9-10)14(2,3)13(7-8-15)16(12)4/h5-7,9H,1-4H3/b13-7+
    • InChI Key: SDEKSCBERJHVOW-NTUHNPAUSA-N
    • SMILES: CC1=CC2=C(C=C1)N(C(=CC#N)C2(C)C)C

Computed Properties

  • Exact Mass: 212.131348519g/mol
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27Ų
  • XLogP3: 3.2

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